Cas no 66003-78-9 (Triphenylsulphonium Triflate)

• Product Name: Triphenylsulphonium Triflate
• CAS No: 66003-78-9
• MF: C₁₉H₁₅F₃O₃S₂
• MW: 412.445813417435
• MDL: MFCD01940916
• CID: 962953
• PubChem ID: 24874589
• Update Time: 2025-04-19

Triphenylsulphonium Triflate Chemical and Physical Properties

Names and Identifiers

• trifluoromethanesulfonate,triphenylsulfanium
• TRIPHENYLSULPHONIUM TRIFLATE
• PC4475
• triphenylsulfonium triflate
• triphenylsulphonium trifluoromethane sulfonate
• TPST
• T2180
• triphenyl sulfonium triflate
• triphenylsulfanium; tris(fluoranyl)methanesulfonate
• 66003-78-9
• Triphenylsulfonium trifluoromethanesulfonate;Sulfonium, triphenyl-, 1,1,1-trifluoromethanesulfonate
• trifluoromethanesulfonate; triphenylsulfonium
• DTXSID60886569
• Triphenylsulfonium trifluoromethanesulfonate
• A835302
• AS-79081
• Q7843283
• C19H15F3O3S2
• SCHEMBL37032
• MFCD01940916
• DB-054857
• TRIPHENYLSULFONIUMTRIFLUOROMETHANESULFONATE
• trifluoromethanesulfonate;triphenylsulfanium
• BCP31331
• 220122-79-2
• AKOS025310433
• E78305
• Triphenylsulfonium trifluoromethane sulfonate
• Triphenylsulphonium Triflate

• MDL： MFCD01940916
• Inchi： 1S/C18H15S.CHF3O3S/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2-1(3,4)8(5,6)7/h1-15H;(H,5,6,7)/q+1;/p-1
• InChI Key： FAYMLNNRGCYLSR-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 412.04100
• Monoisotopic Mass: 412.04147117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Solids
• Density: Not available
• Melting Point: 133-137 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 90.88000
• LogP: 5.91420
• Solubility: Not determined
• Vapor Pressure: Not available

Triphenylsulphonium Triflate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives